An In-depth Technical Guide to the Synthesis and Characterization of 5-Fluoro-2-(pyrrolidin-1-yl)pyridine
An In-depth Technical Guide to the Synthesis and Characterization of 5-Fluoro-2-(pyrrolidin-1-yl)pyridine
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the synthesis and characterization of the heterocyclic compound 5-Fluoro-2-(pyrrolidin-1-yl)pyridine . This molecule is of interest in medicinal chemistry and drug development due to the prevalence of the fluoropyridine and pyrrolidine moieties in bioactive molecules. This document details a reliable synthetic route, outlines the necessary experimental protocols, and presents the expected analytical characterization data.
Synthesis
The synthesis of 5-Fluoro-2-(pyrrolidin-1-yl)pyridine is most effectively achieved through a nucleophilic aromatic substitution (SNAr) reaction. This common and versatile method in heterocyclic chemistry involves the displacement of a halide from an electron-deficient aromatic ring by a nucleophile. In this case, the highly reactive fluorine atom at the 2-position of 2,5-difluoropyridine is displaced by the secondary amine, pyrrolidine. The electron-withdrawing nature of the pyridine nitrogen and the second fluorine atom activates the ring towards nucleophilic attack, making this a favorable transformation.
Synthetic Workflow
The logical flow of the synthesis is depicted in the diagram below, from starting materials to the final product.
Caption: Synthetic workflow for 5-Fluoro-2-(pyrrolidin-1-yl)pyridine.
Experimental Protocol
This protocol is based on established procedures for the nucleophilic aromatic substitution of 2-fluoropyridines with amines.
Materials:
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2,5-Difluoropyridine
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Pyrrolidine
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Potassium Carbonate (K₂CO₃) or Triethylamine (Et₃N)
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Acetonitrile (CH₃CN) or Dimethyl Sulfoxide (DMSO), anhydrous
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Ethyl acetate (EtOAc)
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Saturated aqueous sodium bicarbonate (NaHCO₃) solution
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Brine (saturated aqueous NaCl solution)
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Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)
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Silica gel for column chromatography
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Round-bottom flask
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Magnetic stirrer and stir bar
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Reflux condenser or reaction vessel with a sealed cap
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Standard glassware for workup and purification
Procedure:
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To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 2,5-difluoropyridine (1.0 eq.).
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Add anhydrous acetonitrile or DMSO to dissolve the starting material.
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To this solution, add pyrrolidine (1.1 - 1.5 eq.) and a base such as potassium carbonate (2.0 eq.) or triethylamine (2.0 eq.).
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The reaction mixture is then heated to a temperature between 80 °C and 120 °C. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).
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Upon completion, the reaction mixture is cooled to room temperature.
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If acetonitrile was used as the solvent, it is removed under reduced pressure. If DMSO was used, the mixture is diluted with water and extracted with ethyl acetate.
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The organic layer is washed sequentially with saturated aqueous sodium bicarbonate solution and brine.
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The organic layer is then dried over anhydrous magnesium sulfate or sodium sulfate, filtered, and the solvent is evaporated under reduced pressure to yield the crude product.
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The crude product is purified by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure 5-Fluoro-2-(pyrrolidin-1-yl)pyridine.
Characterization
The structural confirmation of the synthesized 5-Fluoro-2-(pyrrolidin-1-yl)pyridine is achieved through a combination of spectroscopic techniques. Below are the expected physicochemical properties and spectral data for the target compound.
Physicochemical Properties
| Property | Value |
| Molecular Formula | C₉H₁₁FN₂ |
| Molecular Weight | 166.20 g/mol |
| CAS Number | 1287217-79-1 |
| Appearance | Expected to be a colorless to pale yellow oil or low-melting solid |
Predicted Spectroscopic Data
Disclaimer: The following spectroscopic data are predicted based on the analysis of structurally similar compounds and have not been experimentally verified from a single, published source for this specific molecule. These predictions serve as a guide for researchers in analyzing their experimental results.
¹H NMR (Proton Nuclear Magnetic Resonance):
The proton NMR spectrum is expected to show signals corresponding to the protons on the pyridine ring and the pyrrolidine ring.
| Chemical Shift (δ, ppm) | Multiplicity | Integration | Assignment |
| ~ 7.8 - 8.0 | d | 1H | H-6 (Pyridine) |
| ~ 7.2 - 7.4 | ddd | 1H | H-4 (Pyridine) |
| ~ 6.3 - 6.5 | dd | 1H | H-3 (Pyridine) |
| ~ 3.4 - 3.6 | t | 4H | -N-CH₂ - (Pyrrolidine) |
| ~ 1.9 - 2.1 | p | 4H | -CH₂-CH₂ -CH₂- (Pyrrolidine) |
¹³C NMR (Carbon-13 Nuclear Magnetic Resonance):
The carbon NMR spectrum will show nine distinct signals corresponding to the carbon atoms in the molecule. The carbon attached to the fluorine will appear as a doublet due to C-F coupling.
| Chemical Shift (δ, ppm) | Assignment |
| ~ 155 - 160 (d) | C-5 (Pyridine, coupled to F) |
| ~ 150 - 155 | C-2 (Pyridine) |
| ~ 135 - 140 (d) | C-6 (Pyridine) |
| ~ 120 - 125 (d) | C-4 (Pyridine) |
| ~ 105 - 110 (d) | C-3 (Pyridine) |
| ~ 45 - 50 | -N-CH₂ - (Pyrrolidine) |
| ~ 25 - 30 | -CH₂-CH₂ -CH₂- (Pyrrolidine) |
¹⁹F NMR (Fluorine-19 Nuclear Magnetic Resonance):
A single signal is expected in the fluorine-19 NMR spectrum, characteristic of a fluorine atom attached to a pyridine ring.
| Chemical Shift (δ, ppm) | Multiplicity |
| ~ -120 to -140 | m |
MS (Mass Spectrometry):
The mass spectrum, typically obtained via Electron Ionization (EI), should show the molecular ion peak and characteristic fragmentation patterns.
| m/z | Interpretation |
| 166 | [M]⁺, Molecular ion |
| 138 | [M - C₂H₄]⁺, Loss of ethylene from pyrrolidine |
| 111 | [M - C₄H₇]⁺, Loss of the pyrrolidinyl radical |
| 70 | [C₄H₈N]⁺, Pyrrolidinyl cation |
This guide provides a foundational understanding for the synthesis and characterization of 5-Fluoro-2-(pyrrolidin-1-yl)pyridine. Researchers are encouraged to adapt and optimize the provided protocols to their specific laboratory conditions and to perform thorough analytical testing to confirm the identity and purity of their synthesized material.
